Cas no 9040-27-1 (Arabinoxylan)

• Product Name: Arabinoxylan
• CAS No: 9040-27-1
• MF: C₂₄H₃₂O₁₅
• MW: 560.50188
• CID: 805550
• Update Time: 2025-05-21

Arabinoxylan Chemical and Physical Properties

Names and Identifiers

• Arabinoxylan
• Opti'flor
• P-WAXYM
• Xyloarabinan
• ARABINOXYLANSFROMCORNBRAN
• WHEATBRANARABINOXYLAN
• Arabino-(1-4)-b-D-xylan
• WHEATBRANALKALIEXTRACTABLEARABINOXYLANS

Computed Properties

• Exact Mass: 73.052764
• Monoisotopic Mass: 73.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1

Additional information on Arabinoxylan

Arabinoxylan (CAS No. 9040-27-1): A Comprehensive Overview

Arabinoxylan, with the CAS number 9040-27-1, is a complex polysaccharide composed primarily of a backbone of xylose units with arabinose side chains. This unique structure confers a range of biological and functional properties, making it a valuable component in various applications, particularly in the fields of food science, pharmaceuticals, and biotechnology.

The primary source of Arabinoxylan is cereal grains, such as wheat, rye, and oats. The extraction and purification processes have been extensively studied to optimize yield and purity, ensuring that the final product meets the high standards required for industrial and research applications. Recent advancements in biotechnology have also led to the development of microbial fermentation methods for producing Arabinoxylan, offering a sustainable and scalable alternative to traditional extraction techniques.

In the context of food science, Arabinoxylan is recognized for its prebiotic properties. Prebiotics are non-digestible food ingredients that beneficially affect the host by selectively stimulating the growth and/or activity of one or a limited number of bacteria in the colon. Studies have shown that Arabinoxylan can enhance the growth of beneficial bacteria such as Bifidobacteria and Lactobacilli, thereby promoting gut health and potentially reducing the risk of gastrointestinal disorders.

Beyond its prebiotic effects, Arabinoxylan has been investigated for its potential anti-inflammatory and immunomodulatory properties. Research has demonstrated that it can modulate immune responses by interacting with specific receptors on immune cells, leading to a reduction in pro-inflammatory cytokines and an increase in anti-inflammatory cytokines. This property makes Arabinoxylan a promising candidate for therapeutic applications in conditions characterized by chronic inflammation, such as inflammatory bowel disease (IBD) and certain autoimmune disorders.

In the pharmaceutical industry, Arabinoxylan has gained attention for its potential as an adjuvant in vaccine formulations. Adjuvants are substances added to vaccines to enhance the immune response to the antigen. Studies have shown that Arabinoxylan-based adjuvants can significantly improve the efficacy of vaccines by enhancing both humoral and cellular immune responses. This makes it a valuable component in the development of next-generation vaccines.

The antioxidant properties of Arabinoxylan have also been explored. Antioxidants play a crucial role in neutralizing free radicals, which are known to cause oxidative stress and contribute to various diseases, including cancer and cardiovascular disease. Research has demonstrated that Arabinoxylan can scavenge free radicals effectively, making it a potential candidate for use in nutraceuticals and functional foods aimed at promoting overall health and well-being.

In addition to its biological activities, Arabinoxylan exhibits excellent film-forming properties, which make it useful in various industrial applications. For instance, it can be used as a binder or thickening agent in cosmetics, pharmaceuticals, and food products. Its ability to form stable films also makes it suitable for use in packaging materials, where it can help extend the shelf life of products by providing a barrier against moisture and oxygen.

The environmental sustainability of Arabinoxylan-based products is another important consideration. As a renewable resource derived from agricultural waste products, its production aligns with the principles of green chemistry and sustainable development. This makes it an attractive alternative to synthetic polymers that are often derived from non-renewable resources.

In conclusion, Arabinoxylan (CAS No. 9040-27-1) is a versatile polysaccharide with a wide range of applications across multiple industries. Its unique structural features confer valuable biological properties, making it an important component in food science, pharmaceuticals, and biotechnology. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern scientific and industrial practices.